Cas no 98125-71-4 (6-Methoxy-1h-indol-5-yl hydrogen sulfate-5-methoxy-1h-indol-6-ol(1:1))
98125-71-4 structure
Product Name:6-Methoxy-1h-indol-5-yl hydrogen sulfate-5-methoxy-1h-indol-6-ol(1:1)
CAS No:98125-71-4
MF:C18H18N2O7S
MW:406.409723758698
CID:1002397
Update Time:2023-08-03
6-Methoxy-1h-indol-5-yl hydrogen sulfate-5-methoxy-1h-indol-6-ol(1:1) Chemical and Physical Properties
Names and Identifiers
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- Thormaehlen positive compound B
- TP Compound B
- 6-methoxy-1h-indol-5-yl hydrogen sulfate- 5-methoxy-1h-indol-6-ol(1:1)
- 1H-Indol-5-ol, 6-methoxy-, (+-)-
- 6-Methoxy-1H-indol-5-yl hydrogen sulfate--5-methoxy-1H-indol-6-ol (1/1)
- 1H-Indol-5-ol, 6-methoxy-, hydrogen sulfate (ester), mixt. with 5-methoxy-1H-indol-6-ol
- 6-Methoxy-1h-indol-5-yl hydrogen sulfate-5-methoxy-1h-indol-6-ol(1:1)
-
- Inchi: 1S/C9H9NO5S.C9H9NO2/c1-14-8-5-7-6(2-3-10-7)4-9(8)15-16(11,12)13;1-12-9-4-6-2-3-10-7(6)5-8(9)11/h2-5,10H,1H3,(H,11,12,13);2-5,10-11H,1H3
- InChI Key: ITCUHGVMTDEMHT-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OC1C(=CC2=C(C=CN2)C=1)OC.O(C)C1C(=CC2=C(C=CN2)C=1)O
Computed Properties
- Exact Mass: 406.083472
- Monoisotopic Mass: 406.083472
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 501
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 142
6-Methoxy-1h-indol-5-yl hydrogen sulfate-5-methoxy-1h-indol-6-ol(1:1) Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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